![molecular formula C14H13N3O B7545897 N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine](/img/structure/B7545897.png)
N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine, also known as BFE, is a novel and potent compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine involves the modulation of serotonin receptors, specifically the 5-HT1A and 5-HT2A subtypes. This compound acts as an agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound also acts as an antagonist at the 5-HT2A receptor, which is involved in the regulation of cognition and perception.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of intracellular signaling pathways, and the modulation of gene expression. This compound has also been shown to exhibit anxiolytic, antidepressant, and antipsychotic effects in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine in lab experiments is its potent binding affinity towards serotonin receptors, making it a useful tool for studying the role of serotonin receptors in various physiological and pathological conditions. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects, which need to be carefully monitored and controlled.
Future Directions
There are several future directions for the study of N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine, including the development of more potent and selective analogs, the investigation of its potential applications in the treatment of various neurological disorders, and the elucidation of its molecular mechanism of action. Additionally, further studies are needed to explore the potential side effects and toxicity of this compound, as well as its pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine involves the reaction of 2-aminopyrimidine with 2-(2-bromoethyl)benzofuran under specific conditions. The resulting compound is then purified using various techniques, including column chromatography and recrystallization. The purity and identity of the synthesized this compound are confirmed using analytical techniques such as NMR and mass spectrometry.
Scientific Research Applications
N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and drug discovery. This compound has been shown to exhibit potent binding affinity towards serotonin receptors, making it a potential candidate for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.
properties
IUPAC Name |
N-[1-(1-benzofuran-2-yl)ethyl]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O/c1-10(17-14-15-7-4-8-16-14)13-9-11-5-2-3-6-12(11)18-13/h2-10H,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSAOKTSMQKBCHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=CC=CC=C2O1)NC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.